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Compound of Interest

Compound Name: 2,3-Difluorophenylacetonitrile

Cat. No.: B137455 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The chemical formula C8H5F2N represents a class of compounds known as

difluorobenzonitriles. These molecules are structural isomers, meaning they share the same

molecular formula but differ in the arrangement of their atoms.[1][2] The position of the two

fluorine atoms on the benzene ring significantly influences the chemical and physical properties

of each isomer, making them versatile building blocks in various scientific and industrial

applications, particularly in the development of pharmaceuticals and agrochemicals.[3][4][5]

This technical guide provides a comprehensive overview of the key isomers of C8H5F2N, their

IUPAC names, physical properties, and significant applications in research and development.

IUPAC Nomenclature and Physical Properties of
C8H5F2N Isomers
The systematic naming of these compounds follows the IUPAC nomenclature rules for

substituted benzene rings. The primary isomers are named based on the positions of the

fluorine atoms relative to the cyano (-CN) group. A summary of their IUPAC names and key

physical properties is presented below.
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IUPAC
Name

CAS
Number

Molecular
Weight (
g/mol )

Melting
Point (°C)

Boiling
Point (°C)

Density
(g/mL)

2,3-

Difluorobenzo

nitrile

21524-39-0 139.10
N/A (Liquid at

RT)
-

1.254 (at

25°C)[6]

2,4-

Difluorobenzo

nitrile

3939-09-1 139.10 - 197-198 -

2,5-

Difluorobenzo

nitrile

64248-64-2 139.11 33-35 188 -

2,6-

Difluorobenzo

nitrile

1897-52-5 139.1 28 197-198 1.24

3,4-

Difluorobenzo

nitrile

64248-62-0 139.10 52-54 - -

3,5-

Difluorobenzo

nitrile

64248-63-1 139.1 84-86[7] 160 -

Applications in Research and Drug Development
Difluorobenzonitrile isomers are valuable intermediates in organic synthesis. The presence and

position of the fluorine atoms can enhance the metabolic stability, bioavailability, and binding

affinity of target molecules, making them attractive motifs in drug design.[3]

2,3-Difluorobenzonitrile: Serves as a key intermediate in the synthesis of pharmaceuticals,

including anti-cancer and anti-inflammatory drugs.[5] It is also used in material science for

creating advanced polymers and coatings with improved chemical resistance and thermal

stability.[5]
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2,4-Difluorobenzonitrile: This isomer is a common building block for introducing fluorinated

benzonitrile into target molecules via nucleophilic aromatic substitution.[8] It has been

utilized in the synthesis of compounds studied for the treatment of Alzheimer's disease and

in the creation of iridium complexes for OLEDs and photoredox catalysis.[8]

2,5-Difluorobenzonitrile: Employed as an intermediate in the development of novel

pharmaceuticals, particularly those targeting neurological disorders.[4] It is also used in the

agrochemical industry for producing herbicides and insecticides.[4]

2,6-Difluorobenzonitrile: A versatile compound used in the synthesis of various

pharmaceuticals, including anti-inflammatory and anti-cancer drugs. It is also a component in

the formulation of agrochemicals like herbicides and pesticides and is used in material

science for specialty polymers.

3,4-Difluorobenzonitrile: Widely used in the synthesis of pharmaceutical compounds and

agrochemical products.[3] The fluorine atoms in this isomer can improve the

pharmacokinetics and biological activity of the final products.[3]

3,5-Difluorobenzonitrile: Applied as an electron acceptor unit in materials for Organic Light-

Emitting Diodes (OLEDs) that exhibit thermally activated delayed fluorescence (TADF).[9] It

is also used in organometallic chemistry to facilitate catalytic reactions.[9]

Experimental Protocols
The synthesis and application of difluorobenzonitrile isomers are described in various scientific

publications. For detailed experimental methodologies, researchers are encouraged to consult

the primary literature. For instance, the synthesis of 3,5-difluorobenzonitrile from 3,5-

difluorobromobenzene is detailed in the Journal of Medicinal Chemistry and Tetrahedron.[7]

These papers provide specific reaction conditions, purification techniques, and characterization

data. Similarly, studies on the use of 2,4-difluorobenzonitrile in the synthesis of compounds for

neurodegenerative diseases can be found in the Journal of Medicinal Chemistry.[8]

Logical Relationship of C8H5F2N Isomers
The following diagram illustrates the relationship between the parent molecular formula and its

various difluorobenzonitrile isomers.
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Caption: Structural isomers of the molecular formula C8H5F2N.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b137455#iupac-name-for-c8h5f2n-compound]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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